Cas no 61979-86-0 (Hexanoic acid, 4-methyl-, pentyl ester, (S)-)

• Product Name: Hexanoic acid, 4-methyl-, pentyl ester, (S)-
• CAS No: 61979-86-0
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 1633032
• Update Time: 2024-09-12

Hexanoic acid, 4-methyl-, pentyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-methyl-, pentyl ester, (S)-
• Hexanoic acid, 4-methyl-, pentyl ester, (S)- (9CI)

• Inchi： 1S/C12H24O2/c1-4-6-7-10-14-12(13)9-8-11(3)5-2/h11H,4-10H2,1-3H3/t11-/m0/s1
• InChI Key： NIWMELSATPYZPR-NSHDSACASA-N
• SMILES： C(OCCCCC)(=O)CC[C@@H](C)CC

Computed Properties

• Exact Mass: 200.17772

Experimental Properties

• Density: 0.869±0.06 g/cm3(Predicted)
• Boiling Point: 231.9±8.0 °C(Predicted)
• PSA: 26.3